Cas no 1004193-92-3 (1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004193-92-3
• MF: C₁₃H₁₅ClN₄O₂
• MW: 294.73680138588
• MDL: MFCD04967951
• CID: 3058406
• PubChem ID: 7017331
• Update Time: 2025-11-02

1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chloro-3,5-dimethylphenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide
• AKOS000306478
• BBL039813
• CS-0279443
• 1-[(4-chloro-3,5-dimethylphenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• STK349378
• 1004193-92-3
• 1-(4-Chloro-3,5-dimethyl-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1-(4-chloro-3,5-dimethyl-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-(4-CHLORO-3,5-DIMETHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• EN300-229160
• 1-[(4-chloro-3,5-dimethylphenoxy)methyl]pyrazole-3-carbohydrazide

• MDL： MFCD04967951
• Inchi： 1S/C13H15ClN4O2/c1-8-5-10(6-9(2)12(8)14)20-7-18-4-3-11(17-18)13(19)16-15/h3-6H,7,15H2,1-2H3,(H,16,19)
• InChI Key： ZCADLCVOIXTPSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OCN1C=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 294.0883534Da
• Monoisotopic Mass: 294.0883534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide

Comprehensive Overview of 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1004193-92-3)

1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1004193-92-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole-carbohydrazide backbone and chloro-dimethylphenoxy substituent, exhibits versatile chemical properties that make it a subject of interest for various applications. Its molecular structure combines a phenoxy group with a pyrazole ring, offering a balanced profile of reactivity and stability.

In recent years, the demand for heterocyclic compounds like 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide has surged due to their potential in drug discovery and crop protection. Researchers are particularly intrigued by its hydrazide functional group, which is known to play a critical role in biological activity. The compound's CAS No. 1004193-92-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in scientific literature.

One of the key areas where 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide shows promise is in the development of novel enzyme inhibitors. Its structural features allow it to interact with specific protein targets, making it a candidate for therapeutic applications. Additionally, its agrochemical potential is being explored, particularly in the formulation of pesticides and herbicides, where its mode of action could offer advantages over existing products.

The synthesis of 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide involves multi-step organic reactions, often starting from readily available precursors like 3,5-dimethylphenol and pyrazole-3-carboxylic acid. The process typically includes chlorination, etherification, and hydrazide formation, with careful optimization required to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing the final product.

From an environmental and safety perspective, 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide is subject to standard regulatory evaluations to ensure its compatibility with green chemistry principles. Its biodegradability and ecotoxicological profile are areas of active research, aligning with the global push for sustainable chemical solutions. This focus on sustainability has made the compound a topic of interest in forums discussing eco-friendly agrochemicals and green synthesis methods.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide. These patents highlight its potential in diverse fields, from pharmaceutical intermediates to crop protection agents. The compound's CAS No. 1004193-92-3 is often cited in these documents, underscoring its unique identity in chemical databases.

Looking ahead, the future of 1-(4-chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carbohydrazide appears promising, with ongoing studies exploring its full range of applications. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in addressing contemporary challenges in health and agriculture.